Cas no 75479-94-6 (2,5-Dichloro-4'-methylsulfanyl-biphenyl)

2,5-Dichloro-4'-methylsulfanyl-biphenyl is a biphenyl derivative featuring dichloro and methylsulfanyl functional groups, offering distinct reactivity for use in organic synthesis and pharmaceutical intermediates. Its molecular structure, with chlorine atoms at the 2- and 5-positions and a methylsulfanyl group at the 4'-position, provides selective modification sites for cross-coupling reactions and further functionalization. The compound’s stability and well-defined substitution pattern make it a valuable building block in the development of agrochemicals, liquid crystals, and specialty materials. Its high purity and consistent performance ensure reliable results in research and industrial applications.

2,5-Dichloro-4'-methylsulfanyl-biphenyl structure

75479-94-6 structure

Product Name:2,5-Dichloro-4'-methylsulfanyl-biphenyl

CAS No:75479-94-6

MF:C₁₃H₁₀Cl₂S

MW:269.189500331879

CID:4993525

Update Time:2025-06-15

2,5-Dichloro-4'-methylsulfanyl-biphenyl Chemical and Physical Properties

Names and Identifiers

- 2,5-Dichloro-4'-methylsulfanyl-biphenyl
- Inchi： 1S/C13H10Cl2S/c1-16-11-5-2-9(3-6-11)12-8-10(14)4-7-13(12)15/h2-8H,1H3
- InChI Key： VKPWPAPLFNCZKS-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C1C=CC(=CC=1)SC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 214
XLogP3: 5.7
Topological Polar Surface Area: 25.3

2,5-Dichloro-4'-methylsulfanyl-biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011008163-250mg	2,5-Dichloro-4'-methylsulfanyl-biphenyl	75479-94-6	97%	250mg	$470.40	2023-09-01
Alichem	A011008163-500mg	2,5-Dichloro-4'-methylsulfanyl-biphenyl	75479-94-6	97%	500mg	$815.00	2023-09-01
Alichem	A011008163-1g	2,5-Dichloro-4'-methylsulfanyl-biphenyl	75479-94-6	97%	1g	$1534.70	2023-09-01

2,5-Dichloro-4'-methylsulfanyl-biphenyl Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

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3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on 2,5-Dichloro-4'-methylsulfanyl-biphenyl

Recent Advances in the Study of 2,5-Dichloro-4'-methylsulfanyl-biphenyl (CAS: 75479-94-6) in Chemical Biology and Pharmaceutical Research

The compound 2,5-Dichloro-4'-methylsulfanyl-biphenyl (CAS: 75479-94-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2,5-Dichloro-4'-methylsulfanyl-biphenyl as a key intermediate in the synthesis of more complex pharmaceutical agents. Its biphenyl core, combined with the dichloro and methylsulfanyl substituents, offers a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, which have shown promising results in preclinical models of cancer and inflammatory diseases.

One of the most notable advancements in the study of 2,5-Dichloro-4'-methylsulfanyl-biphenyl is its application in targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced binding affinity to specific protein targets, such as the epidermal growth factor receptor (EGFR). This finding opens new avenues for the design of more effective and selective anticancer therapies.

In addition to its therapeutic potential, recent research has also explored the environmental and toxicological profiles of 2,5-Dichloro-4'-methylsulfanyl-biphenyl. A comprehensive toxicology study conducted in 2024 revealed that this compound exhibits low acute toxicity in mammalian models, making it a safer candidate for further pharmaceutical development. However, long-term exposure studies are still needed to fully assess its safety profile.

Looking ahead, the versatility of 2,5-Dichloro-4'-methylsulfanyl-biphenyl suggests that it will continue to be a focal point in chemical biology and pharmaceutical research. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its applications in medicine.